Cas no 870845-19-5 (Benzaldehyde, 4-(4-ethyl-1H-imidazol-1-yl)-3-methoxy-)
870845-19-5 structure
Product Name:Benzaldehyde, 4-(4-ethyl-1H-imidazol-1-yl)-3-methoxy-
CAS No:870845-19-5
MF:C13H14N2O2
MW:230.262463092804
CID:832232
PubChem ID:73014045
Update Time:2025-04-19
Benzaldehyde, 4-(4-ethyl-1H-imidazol-1-yl)-3-methoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde, 4-(4-ethyl-1H-imidazol-1-yl)-3-methoxy-
- 4-(4-ETHYL-1H-IMIDAZOL-1-YL)-3-METHOXY-BENZALDEHYDE
- SCHEMBL1237295
- 4-(4-ethyl-1h-imidazol-1-yl)-3-methoxybenzaldehyde
- Benzaldehyde,4-(4-ethyl-1H-imidazol-1-yl)-3-methoxy-
- 870845-19-5
-
- Inchi: 1S/C13H14N2O2/c1-3-11-7-15(9-14-11)12-5-4-10(8-16)6-13(12)17-2/h4-9H,3H2,1-2H3
- InChI Key: RJWTUFXPOKOMJS-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=O)C=CC=1N1C=NC(CC)=C1
Computed Properties
- Exact Mass: 230.10600
- Monoisotopic Mass: 230.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.12000
- LogP: 2.25580
Benzaldehyde, 4-(4-ethyl-1H-imidazol-1-yl)-3-methoxy- Related Literature
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1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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